(1S,2S,4S,5R)-2-((R)-Hydroxy(quinolin-4-yl)methyl)-1-(4-(trifluoromethyl)benzyl)-5-vinylquinuclidin-1-ium chloride

• Molecular Formula: C27H28ClF3N2O
• Molecular Weight: 489.0 g/mol
• IUPAC Name: (R)-[(1S,2S,4S,5R)-5-ethenyl-1-[[4-(trifluoromethyl)phenyl]methyl]-1-azoniabicyclo[2.2.2]octan-2-yl]-quinolin-4-ylmethanol;chloride
• InChI: InChI=1S/C27H28F3N2O.ClH/c1-2-19-17-32(16-18-7-9-21(10-8-18)27(28,29)30)14-12-20(19)15-25(32)26(33)23-11-13-31-24-6-4-3-5-22(23)24;/h2-11,13,19-20,25-26,33H,1,12,14-17H2;1H/q+1;/p-1/t19-,20-,25-,26+,32+;/m0./s1
• InChI Key: BUSZKAGMFSEYKS-DBFYQPEVSA-M
• Isomeric SMILES: C=C[C@H]1C[N@@+]2(CC[C@H]1C[C@H]2[C@@H](C3=CC=NC4=CC=CC=C34)O)CC5=CC=C(C=C5)C(F)(F)F.[Cl-]
• Canonical SMILES: C=CC1C[N+]2(CCC1CC2C(C3=CC=NC4=CC=CC=C34)O)CC5=CC=C(C=C5)C(F)(F)F.[Cl-]

Description

(1S,2S,4S,5R)-2-((R)-Hydroxy(quinolin-4-yl)methyl)-1-(4-(trifluoromethyl)benzyl)-5-vinylquinuclidin-1-ium chloride is a sophisticated quinuclidinium-based compound of significant interest in the field of asymmetric organocatalysis. This molecule is structurally derived from cinchona alkaloids, which are renowned for their versatility as catalysts. The specific structural features—including the quinoline moiety, the trifluoromethylbenzyl group, and the quinuclidinium core—suggest its potential application as a phase-transfer catalyst (PTC). As a PTC, this compound can facilitate reactions between reagents in immiscible phases, such as an organic solvent and an aqueous solution, enabling asymmetric synthesis of chiral molecules with high enantiomeric purity. Research into this and similar quaternary ammonium salts focuses on their ability to catalyze a variety of C-C and C-X bond-forming reactions under mild conditions, which is crucial for the synthesis of complex pharmaceuticals and fine chemicals. The presence of the electron-withdrawing trifluoromethyl group can enhance the catalyst's stability and influence its anion-binding properties, a key mechanistic aspect of phase-transfer catalysis. This product is intended for research and development purposes in laboratory settings only. It is supplied with comprehensive analytical data, including HPLC and NMR spectroscopy, to ensure identity and purity for critical applications. Researchers should handle this material in accordance with all applicable laboratory safety standards. Store in a cool, dry place, protected from light. FOR RESEARCH USE ONLY. NOT INTENDED FOR DIAGNOSTIC OR THERAPEUTIC USE IN HUMANS OR ANIMALS.

Biological Activity

The compound (1S,2S,4S,5R)-2-((R)-Hydroxy(quinolin-4-yl)methyl)-1-(4-(trifluoromethyl)benzyl)-5-vinylquinuclidin-1-ium chloride , with CAS number 104761-88-8, is a quinuclidine derivative that has garnered attention for its potential biological activities. This article reviews its pharmacological properties, focusing on its mechanisms of action, efficacy in various biological assays, and potential therapeutic applications.

• Molecular Formula : C27H28ClF3N2O
• Molecular Weight : 488.97 g/mol
• Structure : The compound features a quinuclidine core, which is known for its ability to interact with various biological targets.

Anticholinesterase Activity

Recent studies have highlighted the potential of quinuclidine derivatives as inhibitors of acetylcholinesterase (AChE) and butyrylcholinesterase (BChE) enzymes. Specifically, a series of N-alkyl quaternary quinuclidine derivatives demonstrated significant inhibition of these enzymes in the micromolar range (K_i = 0.26 − 156.2 μM) . The compound may exhibit similar properties due to its structural analogies.

Cytotoxicity and Cell Viability

In vitro assessments have indicated that certain quinuclidine derivatives can impact cell viability. For instance, cytotoxic effects were observed at concentrations ranging from 7–200 μM for monoquaternary derivatives . The specific effects on mitochondrial membrane potential and lactate dehydrogenase (LDH) release suggest that further investigation into the cytotoxic mechanisms of this compound is warranted.

The mechanisms through which quinuclidine derivatives exert their biological effects often involve:

• Reversible inhibition of cholinesterases.
• Induction of apoptosis in cancer cells through mitochondrial pathways.
• Potential interactions with other cellular targets due to its complex structure.

Case Studies and Research Findings

Study	Focus	Findings
	Anticholinesterase profiling	All tested compounds inhibited AChE and BChE reversibly; highest potency seen in bisquaternary derivatives.
	Anti-cancer activity	Some derivatives showed significant cytotoxicity against MCF cell lines; apoptosis was induced in a dose-dependent manner.
	Structural insights	Compounds displayed promising binding interactions with target enzymes, indicating potential for drug development.

Future Directions

Given the promising biological activities associated with quinuclidine derivatives, future research should focus on:

• In vivo studies to evaluate the therapeutic efficacy and safety profiles.
• Mechanistic studies to elucidate the pathways involved in its biological activities.
• Structure-activity relationship (SAR) analyses to optimize the compound for enhanced potency and selectivity.

Scientific Research Applications

Medicinal Chemistry

1.1 Anticancer Activity
Quinoline derivatives, including the compound , have been studied for their anticancer properties. Research indicates that quinoline-based compounds can inhibit key pathways involved in cancer progression, such as the COX-2 pathway and NF-kB signaling. Specific studies have demonstrated that certain derivatives exhibit significant cytotoxic effects against various cancer cell lines, suggesting a potential role in cancer therapy .

1.2 Neuropharmacology
The quinuclidine structure is known for its interaction with nicotinic acetylcholine receptors (nAChRs), which are implicated in cognitive function and neurodegenerative diseases. The compound has been evaluated for its effects on human α7 nAChRs, showing promise as a therapeutic agent for conditions like Alzheimer's disease . The ability to modulate these receptors could lead to advancements in treatments for neurodegenerative disorders.

1.3 Anti-inflammatory Properties
In addition to its anticancer activity, this compound has been investigated for its anti-inflammatory effects. Quinoline derivatives have shown potential in reducing inflammation through inhibition of COX enzymes and modulation of inflammatory cytokines. This makes them candidates for treating inflammatory diseases .

Material Science

2.1 Perovskite Solar Cells
The compound is utilized as an organic cation in hybrid organometal halide perovskite structures. Its incorporation into perovskite solar cells has been explored to enhance their optoelectronic properties. Studies indicate that using quinuclidine derivatives can improve the stability and efficiency of these solar cells, which are pivotal in renewable energy technologies .

2.2 Polymer Electrolytes
Research has shown that quinuclidine-based compounds can be integrated into polymer electrolytes for use in energy storage devices such as batteries and supercapacitors. Their unique chemical properties allow for improved ionic conductivity and stability under operational conditions .

Case Studies

3.1 Synthesis and Evaluation of Quinoline Derivatives
A significant study focused on synthesizing various quinoline derivatives to evaluate their biological activities. The synthesized compounds were tested against multiple cancer cell lines, revealing several candidates with potent anticancer effects attributed to their ability to inhibit specific molecular targets involved in tumor growth .

3.2 Development of Advanced Materials
Another case study highlighted the application of quinuclidine derivatives in developing advanced materials for electronic applications. The study demonstrated that incorporating these compounds into polymer matrices significantly enhanced the mechanical and electrical properties of the resulting materials, making them suitable for flexible electronic devices .

Data Table: Summary of Applications

Application Area	Details
Anticancer Activity	Inhibition of COX-2 and NF-kB pathways; cytotoxic effects on cancer cell lines
Neuropharmacology	Modulation of α7 nAChRs; potential treatment for neurodegenerative diseases
Anti-inflammatory	Reduction of inflammation via COX inhibition
Perovskite Solar Cells	Enhances stability and efficiency as an organic cation
Polymer Electrolytes	Improves ionic conductivity and stability in energy storage devices

Comparison with Similar Compounds

Trifluoromethyl (CF₃) vs. Methoxy (OCH₃) Groups

• The target compound’s 4-CF₃-benzyl group increases lipophilicity (logP ~2.5 estimated) compared to methoxy-substituted analogs (logP ~1.8), enhancing membrane permeability .

Vinyl Group Impact

• This could affect binding to biological targets or crystallization in perovskites .

Quinoline vs. Quinuclidinium Cores

• Quinuclidinium salts (target compound, ) are permanently charged, favoring ionic interactions in materials science (e.g., perovskite lattice stabilization).
• Neutral quinuclidines () and quinolinones (–7) lack this charge, limiting their utility in optoelectronics but expanding biocompatibility for drug design .

Preparation Methods

Synthesis of the Quinuclidine Core

The quinuclidine scaffold is synthesized via cyclization of piperidine derivatives. Source details a method where 1-ethoxycarbonylacyl-4-piperidine ethyl formate undergoes base-mediated cyclization using potassium tert-butoxide or sodium hydroxide. For example, refluxing with potassium tert-butoxide in toluene at 80–90°C for 5–8 hours induces decarboxylation and ring closure, yielding quinuclidone (III) with 80% yield and 99.3% purity . Acid hydrolysis (2M HCl) followed by neutralization and extraction with dichloromethane isolates the free base.

Key Reaction Conditions

Step	Reagents/Conditions	Yield	Purity
Cyclization	KOtBu, toluene, 80–90°C, 5–8 h	80%	99.3%
Hydrolysis	2M HCl, 110°C, 8 h	87%	99.1%
Extraction	DCM, Na2CO3, MgSO4 drying	–	–

Introduction of the 5-Vinyl Group

The vinyl group at position 5 is introduced via Wittig olefination or palladium-catalyzed coupling. While specific details are absent in the provided sources, analogous methods involve treating quinuclidone with vinyl Grignard reagents or using transition-metal catalysts. For instance, palladium-catalyzed reactions with vinyl boronic acids under Suzuki–Miyaura conditions could achieve this transformation, though yields and stereoselectivity require optimization .

Benzylation at Position 1 with 4-(Trifluoromethyl)benzyl

The 4-(trifluoromethyl)benzyl group is installed via nucleophilic substitution or Friedel–Crafts alkylation. Source describes a two-step process for benzylation:

• Grignard Reaction : 3,5-Bis(trifluoromethyl)bromobenzene reacts with magnesium in tetrahydrofuran (THF) to form a Grignard reagent, which is treated with dimethylformamide (DMF) to yield 3,5-bis(trifluoromethyl)benzaldehyde (83% yield, 99.1% purity) .

• Reduction : Sodium borohydride reduces the aldehyde to 3,5-bis(trifluoromethyl)benzyl alcohol, which is subsequently converted to the benzyl chloride for quaternization.

Optimized Conditions for Benzylation

• Solvent: THF or ethanol.

• Temperature: 25–45°C for Grignard formation.

• Reducing Agent: NaBH4 in methanol (0.3–5 equivalents).

Stereoselective Coupling of Hydroxy(quinolin-4-yl)methyl Group

The hydroxyquinoline moiety is introduced via a modified Mannich reaction (mMr). Source outlines the synthesis of 4-hydroxyquinolines using the Conrad–Limpach reaction, where aniline reacts with acetonedicarboxylate esters to form enamines, which cyclize under acidic conditions. For example, ethyl 2-(4-hydroxyquinolin-2-yl)acetate is synthesized in 68% yield via refluxing aniline with diethyl 1,3-acetonedicarboxylate in ethanol .

The hydroxyquinoline is then coupled to the quinuclidine core using paraformaldehyde and piperidine in 1,4-dioxane. Source specifies that palladium catalysts (e.g., Pd(OAc)₂) with ligands like 1,3-bis(dicyclohexylphosphino)propane (DCPP) facilitate this coupling under carbon monoxide atmosphere, achieving 76–83% conversion .

Critical Parameters for Coupling

• Ligand: DCPP or DCPE.

• Base: Inorganic (e.g., K2CO3).

• Temperature: 25–30°C.

Quaternization and Chloride Salt Formation

The tertiary amine is converted to the quaternary ammonium chloride using 4-(trifluoromethyl)benzyl chloride in dichloromethane. Source describes quaternization by treating the free base with benzyl chloride followed by ion exchange with hydrochloric acid. For example, stirring quinuclidine with benzyl chloride in ethanol at 40°C for 12 hours yields the quaternary salt, which is recrystallized from ethyl acetate/HCl to afford the final product .

Purification and Characterization

Final purification involves recrystallization (e.g., ethyl acetate/hexane) or column chromatography. Source reports GC purity >99% for intermediates, while NMR and mass spectrometry confirm structural integrity. Chiral HPLC ensures enantiomeric excess >98% for stereocenters .

Comparative Analysis of Synthetic Routes

Method Component	Approach 1 (Source )	Approach 2 (Source )
Quinuclidine Core	KOtBu-mediated cyclization	Pd-catalyzed carbonylation
Benzylation	Grignard + NaBH4 reduction	Direct alkylation
Coupling	mMr with paraformaldehyde	Pd/DCPP-mediated
Overall Yield	64–80%	76–83%
Purity	99.1–99.3%	Not reported

Q & A

Q. What are the recommended methods for synthesizing and purifying this compound?

The synthesis of this quinuclidine derivative involves stereoselective alkylation and hydroxylation steps. Key considerations include:

• Stereochemical control : Use chiral catalysts or resolving agents to ensure correct configuration at the (1S,2S,4S,5R) and (R)-hydroxyquinolinyl positions .
• Reaction monitoring : Employ thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC) to track intermediates and final product purity .
• Purification : Utilize column chromatography with polar stationary phases (e.g., silica gel) and gradient elution (e.g., hexane/ethyl acetate mixtures) to isolate the target compound .

Q. How should researchers handle and store this compound to ensure stability?

• Storage conditions : Maintain the compound in a tightly sealed container under an inert atmosphere (e.g., argon) at 2–8°C to prevent degradation .
• Handling precautions :
  • Personal protective equipment (PPE): Wear nitrile gloves, safety goggles, and a lab coat to avoid skin/eye contact .
  • Ventilation: Use fume hoods to minimize inhalation of dust or aerosols .
• Incompatibilities : Avoid exposure to strong oxidizing agents or high temperatures, which may generate toxic decomposition products (e.g., carbon monoxide) .

Q. What analytical techniques are used to confirm the compound’s structural identity?

• Nuclear Magnetic Resonance (NMR) : Analyze $^1H$, $^{13}C$, and $^{19}F$ NMR spectra to verify stereochemistry and substituent positions (e.g., trifluoromethyl and quinolinyl groups) .
• Mass spectrometry (MS) : Confirm molecular weight via high-resolution MS (HRMS) or electrospray ionization (ESI-MS) .
• X-ray crystallography : Resolve absolute configuration using single-crystal diffraction, particularly for chiral centers .

Advanced Research Questions

Q. How do the chiral centers influence the compound’s reactivity and biological interactions?

• Stereochemical impact : The (1S,2S,4S,5R) and (R)-hydroxyquinolinyl configurations affect binding affinity to biological targets (e.g., enzymes or receptors). For example:
  • The quinolinyl group may participate in π-π stacking with aromatic residues in protein active sites .
  • The trifluoromethyl benzyl moiety enhances lipophilicity, influencing membrane permeability .
• Experimental validation : Conduct comparative assays using enantiomerically pure vs. racemic mixtures to assess stereospecific activity .

Q. What decomposition pathways are observed under varying experimental conditions?

• Thermal degradation : At temperatures >150°C, the compound may release nitrogen oxides and carbon monoxide, as indicated by combustion analysis .
• Hydrolytic instability : Under acidic/basic conditions, the vinylquinuclidinium group may undergo ring-opening reactions. Monitor via pH-controlled stability studies .
• Mitigation strategies : Use stabilizers (e.g., antioxidants) in formulation buffers for long-term storage .

Q. How can contradictions in literature data on physicochemical properties be resolved?

• Reproducibility checks : Replicate experiments under identical conditions (e.g., solvent purity, temperature) to verify reported values (e.g., melting points) .
• Advanced characterization : Apply orthogonal methods (e.g., differential scanning calorimetry for melting behavior, dynamic light scattering for solubility) .
• Data reconciliation : Use chemometric tools to analyze variability across studies and identify systematic errors (e.g., calibration inconsistencies in HPLC) .

Methodological Recommendations

• Stereochemical analysis : Combine NMR coupling constants with computational modeling (e.g., DFT calculations) to predict and confirm spatial arrangements .
• Safety protocols : Implement hazard mitigation measures per GHS guidelines, including emergency showers and spill containment kits .